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Compound of Interest

Compound Name: TMX-2164
Cat. No.: B10821743
Get Quote
\ J

For research use only. Not for use in humans or animals.

This guide provides essential safety and logistical information for the proper disposal of TMX-
2164, a potent and irreversible B-cell ymphoma 6 (BCL6) inhibitor. Adherence to these
procedures is critical to ensure personnel safety and environmental compliance within research
and drug development settings.

Pre-Disposal Handling and Storage

Proper handling and storage of TMX-2164 are paramount to minimize risks prior to disposal.
The following table summarizes key recommendations:
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Parameter

Recommendation

Source

Storage Temperature

Powder: -20°C for 3 years. In
solvent: -80°C for 6 months,
-20°C for 1 month.

MedchemExpress

Handling

Avoid inhalation, ingestion, and
contact with skin and eyes.
Use personal protective
equipment (PPE) as outlined in

Section 2.

MedchemExpress

Workplace Exposure

Ensure adequate ventilation.

MedchemExpress

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling and disposing of TMX-2164.
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Equipment Specification

Safety glasses with side-shields conforming to

Eye/Face Protection
EN166.

Handle with gloves. Gloves must be inspected
prior to use. Use proper glove removal
technique (without touching glove's outer
Hand Protection surface) to avoid skin contact with this product.
Dispose of contaminated gloves after use in
accordance with applicable laws and good

laboratory practices. Wash and dry hands.

Complete suit protecting against chemicals. The
type of protective equipment must be selected

Body Protection according to the concentration and amount of
the dangerous substance at the specific

workplace.

Respiratory protection is not required. Where
protection from nuisance levels of dusts are
desired, use type N95 (US) or type P1 (EN 143)

Respiratory Protection dust masks. Use respirators and components
tested and approved under appropriate
government standards such as NIOSH (US) or
CEN (EV).

Disposal Protocol

TMX-2164 waste must be treated as hazardous chemical waste. The following step-by-step
protocol outlines the required disposal procedure.

» To cite this document: BenchChem. [Navigating the Safe Disposal of TMX-2164: A
Procedural Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10821743/docs#navigating-the-safe-disposal-of-tmx-
2164-a-procedural-guide]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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